N-(3,4-dimethylphenyl)-4-(4-morpholinylmethyl)benzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-(morpholin-4-ylmethyl)benzamide
• InChI: InChI=1S/C20H24N2O2/c1-15-3-8-19(13-16(15)2)21-20(23)18-6-4-17(5-7-18)14-22-9-11-24-12-10-22/h3-8,13H,9-12,14H2,1-2H3,(H,21,23)
• InChI Key: KLOIEOVIXRNQLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCOCC3)C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-(3,4-dimethylphenyl)-4-(4-morpholinylmethyl)benzamide, also known as DMXB-A, is a synthetic compound that belongs to the class of benzamides. It has been studied for its potential applications in neuroscience and neuropharmacology. DMXB-A is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs) and has been found to have beneficial effects on cognitive function and memory in animal models.

Mechanism of Action

N-(3,4-dimethylphenyl)-4-(4-morpholinylmethyl)benzamide acts as a selective agonist of α7 nAChRs, which are widely distributed in the central nervous system. Activation of these receptors by this compound leads to the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate. This results in increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects in animal models. It has been shown to increase the release of acetylcholine and other neurotransmitters in the brain, leading to improved cognitive function and memory. It has also been found to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dimethylphenyl)-4-(4-morpholinylmethyl)benzamide is its high selectivity for α7 nAChRs, which allows for more targeted effects on cognitive function and memory. However, its limited solubility in water can make it difficult to administer in certain experimental settings. Additionally, its effects on cognitive function and memory may vary depending on the species and strain of animal used in experiments.

Future Directions

There are a number of potential future directions for research on N-(3,4-dimethylphenyl)-4-(4-morpholinylmethyl)benzamide. One area of interest is its potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders. It may also have applications in the treatment of schizophrenia and other psychiatric disorders. Additionally, further research is needed to better understand the mechanisms underlying its neuroprotective effects and to optimize its pharmacological properties for clinical use.

Synthesis Methods

N-(3,4-dimethylphenyl)-4-(4-morpholinylmethyl)benzamide can be synthesized through a multi-step process. The initial step involves the reaction of 3,4-dimethylphenylamine with 4-(chloromethyl)benzoic acid to form an intermediate compound. This intermediate is then reacted with morpholine to form the final product, this compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-4-(4-morpholinylmethyl)benzamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and autism spectrum disorders. It has been found to enhance cognitive function and memory in animal models of these disorders.